N~1~-(2-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide
Overview
Description
N~1~-(2-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide, commonly known as EFSA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EFSA is a potent inhibitor of an enzyme called fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids in the body. Endocannabinoids are naturally occurring compounds that play a crucial role in regulating various physiological processes, including pain sensation, inflammation, and mood.
Mechanism of Action
EFSA works by inhibiting N~1~-(2-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide, which is responsible for breaking down endocannabinoids in the body. By inhibiting N~1~-(2-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide, EFSA can increase the levels of endocannabinoids in the body, which can have a range of effects on various physiological processes.
Biochemical and Physiological Effects
EFSA has been shown to have a range of biochemical and physiological effects. For example, EFSA has been shown to reduce pain sensation in animal models of chronic pain. EFSA has also been shown to have anti-inflammatory effects, which may make it useful in the treatment of various inflammatory conditions. In addition, EFSA has been shown to have anxiolytic effects, which may make it useful in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the key advantages of EFSA is its potency and specificity. EFSA is a highly potent inhibitor of N~1~-(2-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide, which makes it useful for studying the effects of endocannabinoids in various physiological processes. However, EFSA also has some limitations. For example, EFSA can be toxic at high concentrations, which may limit its use in certain experiments. In addition, EFSA has a relatively short half-life, which may make it difficult to study its long-term effects.
Future Directions
There are many potential future directions for research on EFSA. For example, researchers could investigate the effects of EFSA on various physiological processes in more detail, including its effects on pain sensation, inflammation, and mood. In addition, researchers could investigate the potential therapeutic applications of EFSA in various conditions, including chronic pain, inflammation, and anxiety disorders. Finally, researchers could investigate the potential side effects of EFSA in more detail, including its potential toxicity and long-term effects.
Scientific Research Applications
EFSA has been extensively studied for its potential applications in scientific research. One of the key areas of research has been the role of endocannabinoids in various physiological processes, including pain sensation, inflammation, and mood. By inhibiting N~1~-(2-ethoxyphenyl)-N~2~-[(4-fluorophenyl)sulfonyl]alaninamide, EFSA can increase the levels of endocannabinoids in the body, which in turn can have a range of effects on these processes.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[(4-fluorophenyl)sulfonylamino]propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O4S/c1-3-24-16-7-5-4-6-15(16)19-17(21)12(2)20-25(22,23)14-10-8-13(18)9-11-14/h4-12,20H,3H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPLZHIQTPZRMHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C(C)NS(=O)(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethoxyphenyl)-2-[(4-fluorophenyl)sulfonylamino]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.